Cas no 1089548-86-6 (6-chloro-4-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzothiazine)

6-Chloro-4-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzothiazine is a specialized heterocyclic compound featuring a benzothiazine core functionalized with a chloro substituent and a phenylethenesulfonyl group. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or functional materials. The sulfonyl moiety enhances electrophilic character, facilitating nucleophilic substitution or addition reactions, while the chloro group offers further derivatization potential. Its rigid benzothiazine scaffold contributes to steric stability, advantageous in designing compounds with targeted binding properties. Suitable for controlled reactions under mild conditions, this compound is primarily utilized in research settings for developing novel therapeutics or agrochemicals. Proper handling under inert conditions is recommended due to potential sensitivity to moisture or light.

6-chloro-4-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzothiazine structure

1089548-86-6 structure

Product Name:6-chloro-4-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzothiazine

CAS No:1089548-86-6

MF:C₁₆H₁₄ClNO₂S₂

MW:351.87086057663

CID:5791805

PubChem ID:40043193

Update Time:2025-06-12

6-chloro-4-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzothiazine Chemical and Physical Properties

Names and Identifiers

- Z358309158
- EN300-26607852
- 6-chloro-4-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzothiazine
- AB00995613-01
- CHEMBL4541314
- 6-chloro-4-[(E)-2-phenylethenyl]sulfonyl-2,3-dihydro-1,4-benzothiazine
- 1089548-86-6
- Inchi： 1S/C16H14ClNO2S2/c17-14-6-7-16-15(12-14)18(9-10-21-16)22(19,20)11-8-13-4-2-1-3-5-13/h1-8,11-12H,9-10H2/b11-8+
- InChI Key： POYYTNXFMZKUGA-DHZHZOJOSA-N
- SMILES： ClC1C=CC2=C(C=1)N(CCS2)S(/C=C/C1C=CC=CC=1)(=O)=O

Computed Properties

Exact Mass: 351.0154487g/mol
Monoisotopic Mass: 351.0154487g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 497
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 71.1Å²

6-chloro-4-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzothiazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26607852-0.05g	6-chloro-4-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzothiazine	1089548-86-6	95.0%	0.05g	$212.0	2025-03-20

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Additional information on 6-chloro-4-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzothiazine

Comprehensive Overview of 6-Chloro-4-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzothiazine (CAS No. 1089548-86-6)

6-Chloro-4-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzothiazine (CAS No. 1089548-86-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the benzothiazine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a sulfonyl group and a chloro substituent in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Researchers are particularly interested in 6-chloro-4-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzothiazine due to its potential role in drug discovery. The compound's benzothiazine core is structurally similar to several bioactive molecules, which has led to investigations into its possible therapeutic applications. Recent studies have explored its use in developing enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapies in modern medicine.

The synthesis of CAS No. 1089548-86-6 involves multi-step organic reactions, often starting from commercially available benzothiazine derivatives. Key steps include sulfonylation and chlorination, which require precise control of reaction conditions to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound, ensuring its suitability for further research applications.

In the context of current trends, 6-chloro-4-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzothiazine is often discussed alongside topics like small molecule drug development and structure-activity relationship (SAR) studies. These areas are highly relevant to pharmaceutical companies and academic institutions focusing on precision medicine. The compound's modular structure also makes it a candidate for combinatorial chemistry, a technique widely used in high-throughput screening for drug candidates.

From an industrial perspective, the demand for CAS No. 1089548-86-6 is driven by its utility in custom synthesis and contract research organizations (CROs). Its role as a building block for more complex molecules underscores its importance in the supply chain of fine chemicals. Additionally, the compound's stability under standard storage conditions makes it a practical choice for laboratories and manufacturing facilities.

Environmental and safety considerations are also critical when working with 6-chloro-4-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzothiazine. While it is not classified as hazardous, proper handling protocols, including the use of personal protective equipment (PPE), are recommended to minimize exposure. Regulatory compliance with guidelines such as REACH and GMP ensures its safe use in research and production settings.

Looking ahead, the potential applications of CAS No. 1089548-86-6 are likely to expand as new research emerges. Its versatility in medicinal chemistry and material science positions it as a compound of enduring interest. For scientists and industry professionals, staying updated on the latest developments related to this compound is essential for leveraging its full potential.